Cas no 404336-13-6 (1-Cyclopropylmethyl-4-nitro-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-Cyclopropylmethyl-4-nitro-1H-pyrrole-2-carboxylic acid
• CAS No: 404336-13-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 1017813
• Update Time: 2023-08-02

1-Cyclopropylmethyl-4-nitro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid,1-(cyclopropylmethyl)-4-nitro-(9CI)
• DTWJEOFOWPRNTP-UHFFFAOYSA-N
• 1-cyclopropylmethyl-4-nitro-1H-pyrrole-2-carboxylic acid
• 1-(cyclopropylmethyl)-4-nitro-1h-pyrrole-2-carboxylic acid
• 1-Cyclopropylmethyl-4-nitro-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C9H10N2O4/c12-9(13)8-3-7(11(14)15)5-10(8)4-6-1-2-6/h3,5-6H,1-2,4H2,(H,12,13)
• InChI Key： DTWJEOFOWPRNTP-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CN1CC1CC1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Topological Polar Surface Area: 88